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Introduction

Benthiavalicarb is a potent fungicide belonging to the carboxylic acid amide (CAA) class,
specifically a valinamide carbamate.[1][2] It is highly effective against plant pathogenic
oomycetes, a group of destructive organisms that includes notorious pathogens like
Phytophthora infestans (late blight of potato and tomato) and Plasmopara viticola (downy
mildew of grapevine).[2][3] This technical guide provides a comprehensive review of the
fungicidal properties of benthiavalicarb, including its mechanism of action, efficacy data,
experimental protocols, and structure-activity relationships.

Mechanism of Action: Inhibition of Cellulose
Synthase

The primary mode of action of benthiavalicarb is the inhibition of cellulose synthase, a crucial
enzyme for cell wall biosynthesis in oomycetes.[4] Unlike true fungi, which have chitin-based
cell walls, oomycetes possess cell walls primarily composed of 3-1,3-glucans and cellulose. By
targeting cellulose synthase (specifically CesA3), benthiavalicarb disrupts the integrity of the
cell wall, leading to the inhibition of mycelial growth, sporulation, and the germination of
sporangia and cystospores.[2][4] This targeted action provides benthiavalicarb with a high
degree of selectivity against oomycetes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benthiavalicarb: A Technical Guide to its Fungicidal
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259727#literature-review-on-benthiavalicarb-
fungicidal-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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